Cas no 1448137-42-5 (3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one)

• Product Name: 3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one
• CAS No: 1448137-42-5
• MF: C₁₉H₃₁N₅O
• MW: 345.482343912125
• CID: 6542621
• PubChem ID: 71807490
• Update Time: 2025-07-24

3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one
• 1448137-42-5
• F6438-1422
• 3-cyclohexyl-1-{4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}propan-1-one
• 3-cyclohexyl-1-(4-(5-(dimethylamino)pyridazin-3-yl)piperazin-1-yl)propan-1-one
• AKOS024561194
• 3-cyclohexyl-1-[4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl]propan-1-one
• CHEMBL3440335

• Inchi： 1S/C19H31N5O/c1-22(2)17-14-18(21-20-15-17)23-10-12-24(13-11-23)19(25)9-8-16-6-4-3-5-7-16/h14-16H,3-13H2,1-2H3
• InChI Key： HYXHWCXAQCOJPV-UHFFFAOYSA-N
• SMILES： O=C(CCC1CCCCC1)N1CCN(C2=CC(=CN=N2)N(C)C)CC1

Computed Properties

• Exact Mass: 345.25286063g/mol
• Monoisotopic Mass: 345.25286063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one

Recent Advances in the Study of 3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one (CAS: 1448137-42-5)

The compound 3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one (CAS: 1448137-42-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and mechanisms of action, as reported in recent academic literature and industry reports.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of neurological disorders and cancer. The structural uniqueness of 3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one, characterized by its cyclohexyl and dimethylamino-pyridazine moieties, contributes to its high affinity for target proteins, making it a promising candidate for drug development.

One of the key advancements in the study of this compound is its synthesis optimization. Researchers have developed more efficient synthetic routes to produce 3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one with higher yields and purity, as detailed in a 2023 publication in the Journal of Medicinal Chemistry. The improved synthesis protocol has facilitated further pharmacological evaluations and preclinical testing.

Pharmacological studies have demonstrated that 3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one exhibits significant activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has led to its exploration as a potential treatment for psychiatric disorders such as depression and schizophrenia. In vitro and in vivo experiments have shown promising results, with the compound displaying high selectivity and minimal off-target effects.

In the field of oncology, preliminary studies suggest that 3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one may inhibit the proliferation of certain cancer cell lines by targeting specific kinase pathways. A recent study published in Cancer Research reported that the compound effectively suppressed tumor growth in mouse models, with no observable toxicity at therapeutic doses. These findings underscore its potential as a novel anticancer agent.

Despite these promising results, challenges remain in the development of 3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one as a therapeutic drug. Issues such as bioavailability, metabolic stability, and long-term safety profiles need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic properties while retaining its pharmacological efficacy.

In conclusion, 3-cyclohexyl-1-{4-5-(dimethylamino)pyridazin-3-ylpiperazin-1-yl}propan-1-one (CAS: 1448137-42-5) represents a promising compound with diverse therapeutic potential. Continued research and development efforts are essential to fully elucidate its mechanisms of action and translate these findings into clinical applications. The compound's unique chemical structure and biological activity make it a valuable subject for further investigation in the fields of neuroscience and oncology.